7-(2-chlorobenzyl)-8-((3,5-dimethylpiperidin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[(2-chlorophenyl)methyl]-8-[(3,5-dimethylpiperidin-1-yl)methyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C22H28ClN5O2/c1-14-9-15(2)11-27(10-14)13-18-24-20-19(21(29)26(4)22(30)25(20)3)28(18)12-16-7-5-6-8-17(16)23/h5-8,14-15H,9-13H2,1-4H3
• InChI Key: JBFWJJPWKGSFID-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC2=NC3=C(N2CC4=CC=CC=C4Cl)C(=O)N(C(=O)N3C)C)C
• Molecular Formula: C22H28ClN5O2
• Molecular Weight: 429.9 g/mol

Description

7-(2-chlorobenzyl)-8-((3,5-dimethylpiperidin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H28ClN5O2 and its molecular weight is 429.95. The purity is usually 95%.
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Scientific Research Applications

Research on Purine Derivatives:

• Purine Derivatives as Potential Psychotropic Agents : A study by Chłoń-Rzepa et al. (2013) explored a series of purine derivatives, including those similar to 7-(2-chlorobenzyl)-8-((3,5-dimethylpiperidin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione, as potential ligands for serotonin receptors. These compounds displayed antidepressant and anxiolytic properties in animal models, suggesting potential therapeutic applications in mood disorders.

• Methylxanthines and Structural Analysis : Research by Latosinska et al. (2014) studied similar compounds, including methylxanthines, which are structurally related to purine derivatives. They used nuclear quadrupole resonance and computational methods to analyze the structure and intermolecular interactions, providing insights into their pharmacological effects.

• Analgesic Activity of Purine Derivatives : A study by Zygmunt et al. (2015) investigated purine derivatives for their analgesic and anti-inflammatory properties. The results indicated significant analgesic activity, suggesting these compounds as potential new class of analgesic and anti-inflammatory agents.

• Xanthine Derivatives in Neurodegenerative Diseases : Brunschweiger et al. (2014) explored tricyclic xanthine derivatives, related to purine derivatives, as multitarget drugs for neurodegenerative diseases. These compounds showed potential as dual-target-directed adenosine receptor antagonists and monoamine oxidase inhibitors, relevant for the treatment of neurodegenerative diseases (Brunschweiger et al., 2014).